Cas no 4329-95-7 (3-methyl-2-sulphonatobenzothiazolium)
4329-95-7 structure
Product Name:3-methyl-2-sulphonatobenzothiazolium
CAS No:4329-95-7
MF:C8H7NO3S2
MW:229.276079416275
CID:928891
PubChem ID:78030
Update Time:2025-04-19
3-methyl-2-sulphonatobenzothiazolium Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-sulphonatobenzothiazolium
- 3-Methylbenzothiazolium 2-sulfonate
- 3-methyl-1,3-benzothiazol-3-ium-2-sulfonate
- Benzothiazolium, 3-methyl-2-sulfo-, inner salt
- FIJVCJCTVIZODF-UHFFFAOYSA-N
- DTXSID3063417
- NS00045132
- EINECS 224-366-8
- 4329-95-7
- 3-Methyl-2-sulfonatobenzothiazolium
-
- Inchi： 1S/C8H7NO3S2/c1-9-6-4-2-3-5-7(6)13-8(9)14(10,11)12/h2-5H,1H3
- InChI Key： FIJVCJCTVIZODF-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2[N+](C)=C1S(=O)(=O)[O-]
Computed Properties
- Exact Mass: 228.98681
- Monoisotopic Mass: 228.987
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.7A^2
- XLogP3: 1.5
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 61.08
3-methyl-2-sulphonatobenzothiazolium Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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